Cas no 1556307-38-0 (Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl-)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl-
• CAS No: 1556307-38-0
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 5101618
• Update Time: 2026-03-03

Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl-

• Inchi： 1S/C9H11ClN4/c1-6(4-11)7-2-3-8-9(10)12-5-13-14(7)8/h2-3,5-6H,4,11H2,1H3
• InChI Key： KWJDYAJGBWLTOL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C(=NC=NN12)Cl)(C)CN

Additional information on Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl-

Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl- (CAS No. 1556307-38-0): A Comprehensive Overview

Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl- (CAS No. 1556307-38-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements associated with this compound.

The chemical structure of 4-chloro-β-methyl-pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine is characterized by a pyrrolo[2,1-f][1,2,4]triazine core with a 4-chloro substitution and a β-methyl group attached to the ethanamine side chain. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various biological studies. The molecular formula of this compound is C₉H₉ClN₅, and its molecular weight is approximately 230.66 g/mol.

The synthesis of 4-chloro-β-methyl-pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine has been reported in several scientific publications. One common approach involves the reaction of 4-chloropyrrolo[2,1-f][1,2,4]triazine with an appropriate amine derivative under controlled conditions. This method typically yields high purity products and can be scaled up for industrial production. Recent advancements in synthetic chemistry have also explored alternative routes to enhance the efficiency and yield of this compound.

In terms of biological properties, 4-chloro-β-methyl-pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent anti-inflammatory effects by modulating the activity of key inflammatory mediators. Additionally, preliminary research suggests that this compound may have antitumor properties by interfering with cell proliferation and inducing apoptosis in cancer cells.

The pharmacological profile of 4-chloro-β-methyl-pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine has been extensively studied in both in vitro and in vivo models. In vitro studies have shown that this compound can effectively inhibit the activity of specific kinases and enzymes involved in signal transduction pathways. In vivo studies using animal models have further confirmed its therapeutic potential by demonstrating significant improvements in disease models such as inflammation and cancer.

Recent research advancements have expanded our understanding of the mechanisms underlying the biological activities of 4-chloro-β-methyl-pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine. For example, a study published in the Journal of Medicinal Chemistry highlighted its ability to selectively target and inhibit a specific protein kinase involved in cancer progression. Another study in the European Journal of Pharmacology explored its anti-inflammatory effects by investigating its interaction with key inflammatory cytokines.

The clinical applications of 4-chloro-β-methyl-pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine are still under investigation but show great promise. Preclinical studies have indicated its potential as a novel therapeutic agent for treating inflammatory diseases and cancer. However, further clinical trials are necessary to validate these findings and assess its safety and efficacy in human patients.

In conclusion, Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-chloro-β-methyl- (CAS No. 1556307-38-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.